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Compound of Interest

Compound Name: 2-Pentyne

Cat. No.: B165424

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 2-
pentyne, a highly flammable and reactive alkyne. Adherence to these guidelines is critical to
ensure the safety of laboratory personnel and the integrity of research outcomes. This
document consolidates data from multiple safety data sheets (SDS) and chemical safety
resources to provide a comprehensive reference for the responsible use of this compound.

Chemical and Physical Properties

A thorough understanding of 2-pentyne's physical and chemical properties is fundamental to
its safe handling. These properties dictate its behavior under various conditions and inform the
necessary safety precautions.
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Property

Value

Molecular Formula

C5H8[1]

Molecular Weight 68.12 g/mol [2][3]

Appearance Clear, colorless to slightly yellow liquid[1][4]
Odor Faint pungent odor[5]

Boiling Point 56-57 °C (lit.)[2][4]

Melting Point -109 °C (Iit.)[2][4]

Flash Point < -20°C (< -4°F) CC[5]

Density 0.71 g/mL at 25 °C (lit.)[4]

Vapor Pressure

60.8 mm Hg @ 25°C (77°F)[5]

Vapor Density (Air=1)

2.45]

Solubility

Negligible in water[5]

Hazard Identification and GHS Classification

2-Pentyne is classified as a hazardous substance. The following table summarizes its GHS

hazard statements.

GHS Classification

Hazard Statement

Flammable Liquids

H225: Highly flammable liquid and vapour[1][6]

Skin Corrosion/Irritation

H315: Causes skin irritation[1][6]

Serious Eye Damage/Eye Irritation

H319: Causes serious eye irritation[1][6]

Specific target organ toxicity — single exposure

(Respiratory tract irritation)

H335: May cause respiratory irritation[1][6]

Aspiration Hazard

H304: May be fatal if swallowed and enters

airways[6]
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Signal Word: Danger[1][6]

Experimental Protocols: Safe Handling and Use

The following protocols are essential for the safe handling of 2-pentyne in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-pentyne.

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to
prevent skin exposure.[7]

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,
use a NIOSH-approved respirator with an organic vapor cartridge.

Engineering Controls

o Ventilation: Handle 2-pentyne in a well-ventilated area, preferably in a chemical fume hood.
[5][6] Use explosion-proof ventilation.[5][7]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[6][7] No smoking in the handling area.[5][6]

e Grounding: Containers should be bonded and grounded during transfers to avoid static
sparks.[1][5][6] Use non-sparking tools.[1][5][7]

Storage
Proper storage of 2-pentyne is crucial to prevent accidents.

» Conditions: Store in a cool, dry, well-ventilated location, away from any area where the fire
hazard may be acute.[5][6] Outside or detached storage is preferred.[5]

o Containers: Keep containers tightly closed.[1][6] Containers that have been opened must be
carefully resealed and kept upright to prevent leakage.[6]
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e Incompatibilities: Separate from oxidizing agents.[5]

Emergency Procedures

In the event of an emergency, follow these procedures.

First Aid Measures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[6]

In Case of Skin Contact: Wash off with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Consult a physician.[5][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Get immediate medical advice/attention.

[6]

If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor/physician.[6][8]

Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol foam, dry chemical, or carbon dioxide.[5] Water
spray may be used to keep fire-exposed containers cool, but a solid water stream may be
ineffective as it may scatter and spread the fire.[1][5]

Special Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[5][7] Containers may explode when heated.[1][7]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[5][7]

Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas.[6] Wear appropriate personal
protective equipment.[5][6] Remove all sources of ignition.[5][6][7]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

» Methods for Cleaning Up: Contain spillage and then collect with a non-combustible
absorbent material (e.g., sand, earth, vermiculite).[5][6] Place in a suitable, closed container

for disposal.[7]

Logical Workflow for Safe Handling of 2-Pentyne

The following diagram illustrates the key decision-making and action steps for the safe
handling of 2-pentyne.
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2-Pentyne Safe Handling Workflow

Start: Handling 2-Pentyne

Assess Risks & Review SDS

Perform Chemical Handling

Spill or Release?

Store Properly:
- Cool, Dry, Well-Ventilated
- Tightly Sealed Container
- Away from Incompatibles

Follow Spill Response Protocol:
- Evacuate
- Remove Ignition Sources
- Absorb with Inert Material

Personnel Exposure?

Administer First Aid:
- Inhalation: Fresh Air
- Skin: Wash with Water
- Eyes: Rinse with Water
- Ingestion: Do NOT Induce Vomiting

Seek Immediate Medical Attention

V-

Dispose of Waste Properly

End of Procedure

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b165424?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Pentyne: A Comprehensive Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165424#2-pentyne-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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